![molecular formula C5H8O B1253610 (Z)-2-Pentenal CAS No. 1576-86-9](/img/structure/B1253610.png)
(Z)-2-Pentenal
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Overview
Description
2-Pentenal, also known as fema 3218, belongs to the class of organic compounds known as enals. These are an alpha, beta-unsaturated aldehyde of general formula RC=C-CH=O in which the aldehydic C=O function is conjugated to a C=C triple bond at the alpha, beta position. 2-Pentenal is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Within the cell, 2-pentenal is primarily located in the cytoplasm. 2-Pentenal is an apple, green, and orange tasting compound that can be found in a number of food items such as pulses, fishes, fruits, and potato. This makes 2-pentenal a potential biomarker for the consumption of these food products.
Scientific Research Applications
Organic Chemistry Synthesis and Reactions :
- (Z)-2-Pentenal has been used in the synthesis of various organic compounds. For instance, Münstedt, Wannagat, and Wrobel (1984) synthesized 2-methyl-1-pentenes with Cl and Br substitutions, using 2-acetyl-γ-butyrolactone as a starting compound (Münstedt, Wannagat, & Wrobel, 1984). Berglund and Andersson (1986) studied the metathesis of Z-2-pentene using a specific catalyst immobilized on a polymer (Berglund & Andersson, 1986).
Atmospheric Chemistry and Environmental Impact :
- Shalamzari et al. (2015) identified this compound as a biogenic volatile organic compound (BVOC) precursor for polar organosulfates, highlighting its role in the formation of secondary organic aerosols, which are climatically relevant due to their hydrophilic properties and cloud effects (Shalamzari et al., 2015).
Material Science and Catalysis :
- In the field of catalysis, this compound has been used to study various catalytic reactions. For example, Pham et al. (2009) investigated the hydrogenation and hydrodeoxygenation of 2-methyl-2-pentenal on supported metal catalysts, revealing insights into the activity of different catalysts like platinum, palladium, and copper (Pham et al., 2009).
Medical Applications :
- In medical research, this compound has been studied as a potential myocardial imaging agent. Srivastava et al. (1990) synthesized and evaluated phosphonium compounds containing this compound for myocardial imaging using positron emission computed tomography (Srivastava et al., 1990).
properties
CAS RN |
1576-86-9 |
---|---|
Molecular Formula |
C5H8O |
Molecular Weight |
84.12 g/mol |
IUPAC Name |
(Z)-pent-2-enal |
InChI |
InChI=1S/C5H8O/c1-2-3-4-5-6/h3-5H,2H2,1H3/b4-3- |
InChI Key |
DTCCTIQRPGSLPT-ARJAWSKDSA-N |
Isomeric SMILES |
CC/C=C\C=O |
SMILES |
CCC=CC=O |
Canonical SMILES |
CCC=CC=O |
density |
0.850-0.856 (21°) |
Other CAS RN |
764-39-6 |
physical_description |
Colourless to light yellow liquid; Pungent green, fruity aroma |
solubility |
Insoluble in water; soluble in PG, in most fixed oils Soluble (in ethanol) |
synonyms |
2-pentenal 2-pentenal, (E)-isomer pent-2-enal |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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